Cas no 1860343-58-3 (1-(3-Hydroxyazetidin-1-yl)propan-2-one)

• Product Name: 1-(3-Hydroxyazetidin-1-yl)propan-2-one
• CAS No: 1860343-58-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5719598
• PubChem ID: 121200180
• Update Time: 2025-10-07

1-(3-Hydroxyazetidin-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyazetidin-1-yl)propan-2-one
• starbld0021497
• F1907-2879
• 1860343-58-3
• AKOS026707841
• 2-Propanone, 1-(3-hydroxy-1-azetidinyl)-
• 1-(3-Hydroxyazetidin-1-yl)propan-2-one

• Inchi： 1S/C6H11NO2/c1-5(8)2-7-3-6(9)4-7/h6,9H,2-4H2,1H3
• InChI Key： MIALABDBZADSRJ-UHFFFAOYSA-N
• SMILES： OC1CN(CC(C)=O)C1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 217.0±35.0 °C(Predicted)
• pka: 14.11±0.20(Predicted)

Additional information on 1-(3-Hydroxyazetidin-1-yl)propan-2-one

Research Briefing on 1-(3-Hydroxyazetidin-1-yl)propan-2-one (CAS: 1860343-58-3) and Its Applications in Chemical Biology and Pharmaceutical Research

1-(3-Hydroxyazetidin-1-yl)propan-2-one (CAS: 1860343-58-3) is a structurally unique azetidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound features a hydroxyazetidine moiety linked to a propan-2-one group, making it a versatile building block for drug discovery and medicinal chemistry applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

In the context of drug discovery, 1-(3-Hydroxyazetidin-1-yl)propan-2-one has been utilized as a scaffold for developing novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor for compounds targeting PI3K/mTOR signaling pathways, which are crucial in oncology therapeutics. The compound's azetidine ring provides conformational constraint that enhances binding affinity while maintaining metabolic stability, addressing a common challenge in small-molecule drug development.

Recent synthetic chemistry advancements have improved the production efficiency of 1-(3-Hydroxyazetidin-1-yl)propan-2-one. A team from MIT reported in ACS Catalysis (2023) a novel asymmetric synthesis method that achieves 92% yield with excellent enantioselectivity (>99% ee). This breakthrough addresses previous limitations in large-scale production and opens new possibilities for its application in chiral drug synthesis. The improved synthetic route also reduces the environmental impact through greener solvent systems and catalytic processes.

Pharmacological studies have revealed interesting properties of derivatives based on this scaffold. Research published in European Journal of Medicinal Chemistry (2024) demonstrated that optimized analogs show improved blood-brain barrier penetration compared to similar compounds without the hydroxyazetidine moiety. This makes 1-(3-Hydroxyazetidin-1-yl)propan-2-one particularly valuable for CNS-targeted drug development programs addressing neurodegenerative diseases and psychiatric disorders.

The compound's safety profile has been systematically evaluated in recent preclinical studies. Toxicology reports from 2023 indicate favorable ADME properties with minimal off-target effects at therapeutic concentrations. However, researchers note that careful structural optimization is required to mitigate potential metabolic liabilities associated with the propan-2-one group, particularly regarding potential reactive metabolite formation.

Emerging applications in chemical biology have expanded beyond traditional drug discovery. A Nature Chemical Biology publication (2024) described its use as a versatile click chemistry handle for protein labeling and bioconjugation. The hydroxyazetidine group serves as an effective ligation site while maintaining stability under physiological conditions, offering advantages over traditional amine-reactive probes.

Looking forward, 1-(3-Hydroxyazetidin-1-yl)propan-2-one presents multiple opportunities for future research. Current investigations focus on its potential in PROTAC (proteolysis targeting chimera) development, where its balanced hydrophilicity and molecular geometry may address challenges in ternary complex formation. Additionally, computational studies predict that further exploration of its 3D pharmacophoric features could yield novel chemotypes for challenging targets like protein-protein interactions.